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Compound of Interest

Compound Name: Sebuthylazine

Cat. No.: B166565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the triazine

herbicide Sebuthylazine with other commonly used herbicides from different chemical classes.

The following sections present a summary of their environmental fate, ecotoxicological effects,

and the methodologies used to determine these parameters.

Environmental Fate and Transport
The potential for a herbicide to impact non-target environments is largely determined by its

persistence in soil and water and its mobility. Key parameters for assessing this are the soil

half-life (DT50) and the soil organic carbon-water partitioning coefficient (Koc).
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Herbicide
Chemical
Class

Soil Half-life
(DT50) (days)

Soil Sorption
(Koc) (mL/g)

Mobility
Potential

Sebutylazine Triazine 25-30[1]

No specific data

found, but

triazines

generally exhibit

moderate to low

mobility.

Moderate to Low

Atrazine Triazine 13 - 261[2] 100 High

Terbuthylazine Triazine 6.7 - 104[3] 151-514 Low to Moderate

Nicosulfuron Sulfonylurea
26 (silt clay soil)

[4]

Low potential for

adsorption[5]
High

Glyphosate
Glycine

derivative
7 - 60[6]

24,000 (binds

tightly to soil)[7]
Low

Mesotrione Triketone 4.5 - 32[8]

0.13 - 5.0 L/kg

(pH dependent)

[8]

High (anionic

form)

Ecotoxicological Profile
The toxicity of herbicides to non-target organisms is a critical aspect of their environmental risk

assessment. The following table summarizes acute toxicity data for various aquatic and

terrestrial organisms. The values are expressed as the median lethal dose (LD50) for terrestrial

organisms and the median lethal or effective concentration (LC50/EC50) for aquatic organisms.
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Herbicide Organism Endpoint
Toxicity Value
(mg/kg or
mg/L)

Toxicity
Classification

Sebutylazine
Data not

available
- - -

Atrazine

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 4.5 - 11
Moderately to

Slightly Toxic

Daphnia magna 48-h EC50 6.9 - 29
Moderately to

Highly Toxic

Green Algae

(Selenastrum

capricornutum)

72-h EC50 0.043 Very Highly Toxic

Bobwhite Quail Acute Oral LD50 940 Slightly Toxic

Terbuthylazine

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 3.4[9] Moderately Toxic

Daphnia magna 48-h EC50 21.2[9] Slightly Toxic

Green Algae

(Selenastrum

capricornutum)

72-h EC50 0.019 Very Highly Toxic

Bobwhite Quail Acute Oral LD50 >2000
Practically Non-

toxic

Nicosulfuron

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 >1000[4]
Practically Non-

toxic

Daphnia magna 48-h EC50 >1000[4]
Practically Non-

toxic

Green Algae

(Selenastrum

capricornutum)

72-h EC50 0.0087 (NOEC) -
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Bobwhite Quail Acute Oral LD50 >2000[4]
Practically Non-

toxic

Glyphosate

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 >10 - >1000[10]

Slightly to

Practically Non-

toxic

Daphnia magna 48-h EC50 >100
Practically Non-

toxic

Green Algae

(Selenastrum

capricornutum)

72-h EC50 >1 Slightly Toxic

Bobwhite Quail Acute Oral LD50 >2000
Practically Non-

toxic

Mesotrione

Rainbow Trout

(Oncorhynchus

mykiss)

96-h LC50 >120
Practically Non-

toxic

Daphnia magna 48-h EC50 >120
Practically Non-

toxic

Green Algae

(Selenastrum

capricornutum)

72-h EC50 4.8 Moderately Toxic

Bobwhite Quail Acute Oral LD50 >2000
Practically Non-

toxic

Experimental Protocols
The environmental fate and ecotoxicity data presented in this guide are typically generated

following standardized international guidelines, primarily those developed by the Organisation

for Economic Co-operation and Development (OECD). These protocols ensure data quality and

comparability across different studies and substances.
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Aerobic and Anaerobic Transformation in Soil (OECD 307): This test guideline is designed to

evaluate the rate and pathway of degradation of a chemical in soil under both aerobic and

anaerobic conditions.[7][11][12][13][14] The test substance, typically radiolabelled, is applied

to soil samples which are then incubated in the dark under controlled temperature and

moisture. At various time points, soil samples are analyzed to determine the concentration of

the parent substance and its transformation products. This allows for the calculation of the

soil half-life (DT50).

Adsorption - Desorption Using a Batch Equilibrium Method (OECD 106): This method is used

to determine the adsorption and desorption potential of a chemical in soil. The test involves

equilibrating a solution of the test substance with a soil sample of known properties. The

concentration of the substance in the solution is measured before and after equilibration to

determine the amount adsorbed to the soil. This data is used to calculate the soil organic

carbon-water partitioning coefficient (Koc), which is a key indicator of a substance's mobility

in soil.

Ecotoxicological Protocols
Fish, Acute Toxicity Test (OECD 203): This test evaluates the acute lethal toxicity of a

substance to fish. Fish are exposed to the test substance in water for a 96-hour period.

Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration that is lethal to

50% of the test fish (LC50) is calculated.

Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the acute toxicity of a

substance to aquatic invertebrates, specifically Daphnia magna.[1][15][16][17][18] Young

daphnids are exposed to the test substance for 48 hours, and the number of immobilized

individuals is recorded. The effective concentration that causes immobilization in 50% of the

daphnids (EC50) is then determined.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test

determines the effect of a substance on the growth of freshwater algae.[19][20][21][22][23] A

culture of algae is exposed to various concentrations of the test substance over a 72-hour

period. The growth of the algae is measured, and the concentration that inhibits growth by

50% (EC50) is calculated.
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Degradation Pathway of Sebuthylazine
The following diagram illustrates the primary degradation pathways of Sebuthylazine in the

environment, which primarily involves N-dealkylation and hydroxylation.

Sebutylazine

Desethyl-Sebutylazine
N-de-ethylation

Hydroxy-SebutylazineHydroxylation

Atrazine-desisopropyl

Transformation

Click to download full resolution via product page

Caption: Simplified degradation pathway of Sebuthylazine.

Experimental Workflow for Soil Persistence Study
(OECD 307)
This diagram outlines the key steps involved in determining the soil half-life of a herbicide

according to the OECD 307 guideline.
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Caption: Workflow for determining herbicide soil persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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